Cas no 959272-81-2 (6-Benzofuranacetaldehyde)

6-Benzofuranacetaldehyde structure
6-Benzofuranacetaldehyde structure
Product Name:6-Benzofuranacetaldehyde
CAS No:959272-81-2
MF:C10H8O2
MW:160.169322967529
CID:1001867
PubChem ID:6422828
Update Time:2025-04-20

6-Benzofuranacetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Benzofuranacetaldehyde
    • 2-cyclopenta[c]pyran-1-ylacetaldehyde
    • LQBONOROJWJFLR-UHFFFAOYSA-N
    • 959272-81-2
    • 2-(Benzofuran-6-yl)acetaldehyde
    • 6-Benzofuranylacetaldehyde
    • Inchi: 1S/C10H8O2/c11-5-3-8-1-2-9-4-6-12-10(9)7-8/h1-2,4-7H,3H2
    • InChI Key: LQBONOROJWJFLR-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=CC(CC=O)=CC1=2

Computed Properties

  • Exact Mass: 160.052429494g/mol
  • Monoisotopic Mass: 160.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30.2Ų
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